2-[6-(1-Benzothiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl]sulfanylacetic acid

• IUPAC Name: 2-[6-(1-benzothiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl]sulfanylacetic acid
• InChI: InChI=1S/C16H10N2O2S3/c19-14(20)7-21-15-10-6-13(23-16(10)18-8-17-15)12-5-9-3-1-2-4-11(9)22-12/h1-6,8H,7H2,(H,19,20)
• InChI Key: RRIRDIKTUQVZCW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(S2)C3=CC4=C(S3)N=CN=C4SCC(=O)O
• Molecular Formula: C16H10N2O2S3
• Molecular Weight: 358.5 g/mol
• CAS No.: 2445784-91-6

Description

“2-[6-(1-Benzothiophen-2-yl)thieno[2,3-d]pyrimidin-4-yl]sulfanylacetic acid” is a thienopyrimidine that is thieno [3,2-d]pyrimidine which is substituted by a (carboxymethyl)sulfanediyl group at position 4 and by a 1-benzothiophen-2-yl group at position 6. It is known to be a STK17B kinase inhibitor.

Molecular Structure Analysis

The molecular formula of this compound is C16H10N2O2S3. It has a net charge of 0, an average mass of 358.450, and a monoisotopic mass of 357.99044.

Scientific Research Applications

Synthesis and Potential Therapeutic Applications

• Antitumor and Antibacterial Agents : Novel series of compounds containing thieno[2,3-d]pyrimidine derivatives have been synthesized and evaluated for their in vitro antitumor activity against various human tumor cell lines, including liver, colon, and lung cancer. Some derivatives exhibited higher activity than the standard drug doxorubicin. Additionally, these compounds demonstrated significant antibacterial activity against both Gram-positive and Gram-negative bacteria (Hafez, El-Gazzar, & Alsalamah, 2017).

• Thymidylate Synthase Inhibitors : Research into thieno[2,3-d]pyrimidine derivatives has also involved their synthesis as potential inhibitors of thymidylate synthase, a key enzyme in the DNA synthesis pathway, making them candidates for antitumor agents. The study presents the synthesis and preliminary evaluation of their inhibitory activity (Gangjee, Qiu, & Kisliuk, 2004).

• High Refractive Index Materials : Beyond pharmaceutical applications, thieno[2,3-d]pyrimidine derivatives have been utilized in the synthesis of transparent polyimides with high refractive indices and small birefringences, indicating their potential in materials science, particularly for optoelectronic applications (Tapaswi et al., 2015).

• Solid-State Fluorescence Properties : Another fascinating area of application involves the synthesis of thieno[2,3-d]pyrimidine derivatives that exhibit solid-state fluorescence, a property that can be harnessed in the development of fluorescent materials for chemical sensing and molecular imaging (Yokota et al., 2012).

Mechanism of Action

This compound is known to be a STK17B kinase inhibitor. Kinase inhibitors work by blocking the action of kinases, enzymes that add a phosphate group to other proteins in cells. By inhibiting these enzymes, they can block cell growth and proliferation.

Future Directions

The therapeutic potential of kinase inhibitors like this compound is a topic of ongoing research. They have been studied for their potential roles in treating various diseases, including cancer.